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Compound of Interest

Compound Name: Chartarin

Cat. No.: B12298714

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isolation and characterization of
Chartarin, the aglycone core of the potent antitumor antibiotic Chartreusin. Produced by the
bacterium Streptomyces chartreusis, Chartarin possesses a distinctive bis-lactone scaffold
derived from an anthracycline-type polyketide.[1][2][3] This document details the methodologies
for obtaining Chartarin from its natural glycoside precursor, Chartreusin, and outlines the
analytical techniques for its structural elucidation and characterization.

Isolation of Chartarin

The isolation of Chartarin is achieved through the fermentative production of its glycosylated
form, Chartreusin, followed by acidic hydrolysis to cleave the sugar moieties.

Fermentation of Streptomyces chartreusis for
Chartreusin Production

The production of Chartreusin can be carried out by culturing Streptomyces chartreusis.
Optimal yields can be achieved by supplementing the fermentation media. For instance, the
addition of D-fucose to the media has been shown to increase Chartreusin titers significantly.[1]

Table 1: Fermentation Parameters for Chartreusin Production
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Parameter Value/Condition

Microorganism Streptomyces chartreusis

Fermentation Broth

Peak Concentration 200 to 300 pg/ml

Yield Enhancement Incorporation of D-fucose

Extraction and Purification of Chartreusin

Following fermentation, Chartreusin is extracted from the fermentation broth and purified using

standard chromatographic techniques.

Acidic Hydrolysis of Chartreusin to Yield Chartarin

While a specific, detailed protocol for the hydrolysis of Chartreusin to Chartarin is not
extensively documented in publicly available literature, a generalized approach based on
standard organic chemistry techniques for the cleavage of glycosidic bonds can be employed.
This typically involves heating the glycoside in the presence of a strong acid.

Generalized Experimental Protocol: Acidic Hydrolysis of Chartreusin

 Dissolution: Dissolve the purified Chartreusin in a suitable solvent, such as a mixture of
methanol and water.

 Acidification: Add a strong acid, such as hydrochloric acid or sulfuric acid, to the solution to
achieve a final concentration sufficient for hydrolysis.

» Heating: Heat the reaction mixture under reflux for a period of time, monitoring the reaction
progress by thin-layer chromatography (TLC).

o Neutralization and Extraction: After completion of the reaction, cool the mixture and
neutralize the acid with a suitable base. Extract the aglycone, Chartarin, using an
appropriate organic solvent like ethyl acetate.

 Purification: Wash the organic extract, dry it over an anhydrous salt (e.g., sodium sulfate),
and concentrate it under reduced pressure. The crude Chartarin can then be purified using
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chromatographic methods such as column chromatography or preparative high-performance
liquid chromatography (HPLC).

Characterization of Chartarin

The structural elucidation and characterization of Chartarin rely on a combination of
spectroscopic and spectrometric techniques. It is important to note that much of the detailed
spectroscopic data available in the literature pertains to synthetic derivatives of Chartarin, as
the focus of recent research has been on total synthesis.[4][5]

Physicochemical Properties

The physicochemical properties of Chartarin are essential for its handling and formulation.

Table 2: Physicochemical Properties of Chartarin

Property Value
Molecular Formula C20H100s
Molecular Weight 378.29 g/mol
Appearance

Low in common glycosylation solvents due to its

Solubilit
Y planar pentacyclic skeleton.[4]

Spectroscopic and Spectrometric Data

Detailed spectroscopic analysis is crucial for confirming the identity and purity of isolated or
synthesized Chartarin. The following tables summarize the expected data based on the known
structure and information from synthetic analogues.

Table 3: 1H NMR Spectroscopic Data for Chartarin Derivatives
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Chemical Shift (5,

Proton
ppm)

Coupling Constant

Multiplicity (3, Hz)
, Hz

Anomeric Protons (of
) 5.46, 5.53
glycosides)

d 7.6,7.8

Note: Data is for
synthetic chartarin 10-
O-monosaccharide

glycosides.[6]

Table 4: 13C NMR Spectroscopic Data for Chartarin

Specific 3C NMR data for the Chartarin aglycone is not readily available in the cited literature.
Analysis would be expected to show signals corresponding to the aromatic and lactone

carbonyl carbons.

Table 5: Mass Spectrometry Data for Chartarin

Technique lonization Mode Observed m/z

High-Resolution Mass
Spectrometry (HRMS)

ESI

[M+H]* or [M-H]~

Table 6: UV-Vis and IR Spectroscopic Data for Chartarin

Technique

Wavelength/Wavenumber

UV-Vis Spectroscopy

Infrared (IR) Spectroscopy

Biological Activity and Signaling Pathways

Chartreusin, the glycosylated form of Chartarin, exhibits significant antitumor activity.[7] The
proposed mechanisms of action for Chartreusin and its derivatives include DNA intercalation,
inhibition of topoisomerase II, and the generation of reactive oxygen species (ROS).[3] RNA
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sequencing analysis of cancer cells treated with Chartreusin derivatives has revealed
alterations in global transcriptional profiles, with enrichment in the downregulated oxidative
phosphorylation (OXPHOS) pathway.[6]

The specific biological activities and signaling pathways directly modulated by the Chartarin
aglycone alone have not been extensively described in the available scientific literature.
Further research is required to elucidate the contribution of the aglycone core to the overall
bioactivity of Chartreusin.

Experimental Workflows and Logical Relationships
Isolation and Characterization Workflow
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Caption: Workflow for the isolation and characterization of Chartarin.
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Caption: Biosynthetic derivation of the Chartarin core.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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